![molecular formula C12H11FN2OS B2618210 N-[2-(5-Fluoro-1,3-benzothiazol-2-yl)ethyl]prop-2-enamide CAS No. 2411244-90-9](/img/structure/B2618210.png)
N-[2-(5-Fluoro-1,3-benzothiazol-2-yl)ethyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(5-Fluoro-1,3-benzothiazol-2-yl)ethyl]prop-2-enamide, also known as FBE-PROTAC, is a chemical compound that has recently gained attention in the field of scientific research due to its potential applications in targeted protein degradation. This molecule is a type of proteolysis-targeting chimera (PROTAC) that can selectively degrade specific proteins within cells, making it a promising tool for drug discovery and development.
Mechanism of Action
The mechanism of action of N-[2-(5-Fluoro-1,3-benzothiazol-2-yl)ethyl]prop-2-enamide involves the recruitment of an E3 ubiquitin ligase to a specific target protein. This E3 ligase then catalyzes the attachment of ubiquitin molecules to the target protein, marking it for degradation by the cell's proteasome machinery. This compound acts as a bridge between the target protein and the E3 ligase, facilitating the degradation process.
Biochemical and Physiological Effects:
This compound has been shown to have specific effects on the targeted proteins, leading to their degradation within cells. This can have downstream effects on cellular processes and signaling pathways, potentially leading to changes in cell behavior and function. However, the specific effects of this compound may vary depending on the target protein and the cellular context.
Advantages and Limitations for Lab Experiments
One advantage of N-[2-(5-Fluoro-1,3-benzothiazol-2-yl)ethyl]prop-2-enamide is its specificity for targeted proteins, allowing for precise manipulation of cellular processes. Additionally, this compound can be used to degrade proteins that are traditionally difficult to target using other methods. However, there are also limitations to the use of this compound in lab experiments, including the potential for off-target effects and the need for careful optimization of experimental conditions.
Future Directions
There are many potential future directions for research involving N-[2-(5-Fluoro-1,3-benzothiazol-2-yl)ethyl]prop-2-enamide. One area of focus could be the development of new and improved versions of the molecule with enhanced specificity and efficacy. Additionally, researchers could investigate the use of this compound in combination with other drugs or therapies to enhance their effectiveness. Finally, further research is needed to better understand the specific effects of this compound on targeted proteins and cellular processes.
Synthesis Methods
The synthesis of N-[2-(5-Fluoro-1,3-benzothiazol-2-yl)ethyl]prop-2-enamide is a complex process that involves multiple steps. One common method involves the reaction of 5-fluoro-1,3-benzothiazole-2-carboxylic acid with 2-aminoethyl acrylate to form an intermediate compound. This intermediate is then reacted with propargyl bromide to produce the final product, this compound.
Scientific Research Applications
N-[2-(5-Fluoro-1,3-benzothiazol-2-yl)ethyl]prop-2-enamide has been shown to have potential applications in a wide range of scientific research areas, including cancer biology, neurodegenerative diseases, and infectious diseases. By targeting specific proteins for degradation, this compound can help researchers better understand the role of these proteins in disease processes and potentially identify new therapeutic targets.
Properties
IUPAC Name |
N-[2-(5-fluoro-1,3-benzothiazol-2-yl)ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2OS/c1-2-11(16)14-6-5-12-15-9-7-8(13)3-4-10(9)17-12/h2-4,7H,1,5-6H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSENCLHHRSEYHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NCCC1=NC2=C(S1)C=CC(=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.